Cas no 21141-31-1 (Potassium oxamate)

• Product Name: Potassium oxamate
• CAS No: 21141-31-1
• MF: C₂H₂KNO₃
• MW: 127.140481472015
• MDL: MFCD00058475
• CID: 266342
• PubChem ID: 87574172
• Update Time: 2025-11-02

Potassium oxamate Chemical and Physical Properties

Names and Identifiers

• OXAMIDIC ACID POTASSIUM SALT
• Acetic acid,2-amino-2-oxo-, potassium salt (1:1)
• potassium,oxamate
• Acetic acid,aminooxo-,monopotassium salt
• Kaliumoxamat
• O0169
• oxamic acid potassium salt
• 2-Amino-2-oxoacetic acid potassium salt
• Oxamic acid monopotassium salt
• Potassium Oxamate
• Potassium 2-amino-2-oxoacetate
• Acetic acid, aminooxo-, monopotassium salt
• potassium;oxamate
• Potassium oxamate, Oxamidic acid potassium salt
• Acetic acid, 2-amino-2-oxo-, potassium salt (1:1)
• Potassium oxamate

• MDL： MFCD00058475
• Inchi： 1S/C2H3NO3.K/c3-1(4)2(5)6;/h(H2,3,4)(H,5,6);/q;+1/p-1
• InChI Key： PSLCBKISHMXGLT-UHFFFAOYSA-M
• SMILES： [K+].[O-]C(C(N)=O)=O

Computed Properties

• Exact Mass: 126.96700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 90.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 83.2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Water Partition Coefficient: almost transparency
• PSA: 83.22000
• LogP: -2.07810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters